Cas no 696626-43-4 (1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione)
1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione
- 1-(2-oxo-2-(2-1,2,3,4-tetrahydroisoquinolyl)ethyl)benzo[d]azolidine-2,3-dione
- DJZOGPBLSUIJPY-UHFFFAOYSA-N
- STK736819
- SBB072873
- ST056547
- R8877
- A3605/0152774
- 1-{2-[3,4-dihydro-2(1H)-isoquinolinyl]-2-oxoethyl}-1H-indole-2,3-dione
- 1-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]indole-2,3-dione
- isoquinoline, 2-[(2,3-dihydro-2
- 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione
-
- MDL: MFCD05855169
- Inchi: 1S/C19H16N2O3/c22-17(20-10-9-13-5-1-2-6-14(13)11-20)12-21-16-8-4-3-7-15(16)18(23)19(21)24/h1-8H,9-12H2
- InChI Key: DJZOGPBLSUIJPY-UHFFFAOYSA-N
- SMILES: O=C(CN1C(C(C2C=CC=CC1=2)=O)=O)N1CC2C=CC=CC=2CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 547
- Topological Polar Surface Area: 57.7
1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415770-500 mg |
1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione |
696626-43-4 | 500mg |
€172.20 | 2023-06-16 | ||
| Chemenu | CM264402-5g |
1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione |
696626-43-4 | 97% | 5g |
$289 | 2021-08-18 | |
| Chemenu | CM264402-10g |
1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione |
696626-43-4 | 97% | 10g |
$400 | 2021-08-18 | |
| TRC | D132945-500mg |
1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione |
696626-43-4 | 500mg |
$ 195.00 | 2022-06-05 | ||
| TRC | D132945-1000mg |
1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione |
696626-43-4 | 1g |
$ 315.00 | 2022-06-05 | ||
| TRC | D132945-2000mg |
1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione |
696626-43-4 | 2g |
$ 505.00 | 2022-06-05 | ||
| Chemenu | CM264402-5g |
1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione |
696626-43-4 | 97% | 5g |
$289 | 2024-07-24 | |
| Chemenu | CM264402-10g |
1-(2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)indoline-2,3-dione |
696626-43-4 | 97% | 10g |
$400 | 2024-07-24 | |
| abcr | AB415770-500mg |
1-[2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl]-1H-indole-2,3-dione; . |
696626-43-4 | 500mg |
€173.00 | 2025-02-21 | ||
| A2B Chem LLC | AJ08998-500mg |
1-[2-(3,4-Dihydroisoquinolin-2(1h)-yl)-2-oxoethyl]-1h-indole-2,3-dione |
696626-43-4 | >95% | 500mg |
$384.00 | 2024-04-19 |
1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione
Comprehensive Overview of 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione (CAS No. 696626-43-4)
The compound 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione (CAS No. 696626-43-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate architecture, combining dihydroisoquinoline and indole-2,3-dione (isatin) moieties, which are pivotal in medicinal chemistry due to their diverse biological activities. Researchers are increasingly exploring its potential as a scaffold for drug development, particularly in targeting neurological and inflammatory pathways.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. This compound’s 3,4-dihydroisoquinoline core is known for its affinity toward G-protein-coupled receptors (GPCRs), a hotspot in drug discovery. Concurrently, the indole-2,3-dione segment contributes to its redox-modulating properties, making it a candidate for oxidative stress-related research—a trending topic in aging and neurodegenerative disease studies.
From a synthetic chemistry perspective, the CAS No. 696626-43-4 derivative exemplifies the convergence of multicomponent reactions and green chemistry principles. Laboratories are optimizing its synthesis to reduce hazardous byproducts, aligning with the global push for sustainable science. Notably, its 2-oxoethyl linker enhances solubility, addressing a common challenge in bioavailability optimization—a frequent query among formulation scientists in online forums.
The compound’s mechanism of action is under scrutiny for potential applications in neuroprotection and metabolic regulation. Preclinical studies suggest interactions with MAO-B and COX-2 enzymes, linking it to Parkinson’s and arthritis research—areas dominating academic search trends. Its dual-targeting capability also positions it as a subject in polypharmacology, a rising paradigm in AI-driven drug design.
Analytical characterization of 1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione employs advanced techniques like LC-MS and NMR spectroscopy, frequently discussed in open-access journals. Its stability under physiological conditions remains a key focus, with researchers leveraging QSAR models to predict derivatives—a technique often searched alongside computational chemistry tools.
In conclusion, CAS No. 696626-43-4 represents a multifaceted tool for modern drug discovery, bridging gaps between structural biology and therapeutic innovation. As interdisciplinary collaborations expand, this compound may unlock answers to pressing health challenges, from neurodegeneration to chronic inflammation, while adhering to sustainable scientific practices.
696626-43-4 (1-2-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-oxoethyl-1H-indole-2,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)